2-[[3-(3-chlorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[[3-(3-chlorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H19ClN4O3S/c1-33-18-9-5-7-16(13-18)27-21(31)14-34-25-29-22-19-10-2-3-11-20(19)28-23(22)24(32)30(25)17-8-4-6-15(26)12-17/h2-13,28H,14H2,1H3,(H,27,31)
• InChI Key: QSUXBBAYUWBBFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC=C4)Cl)NC5=CC=CC=C53
• Molecular Formula: C25H19ClN4O3S
• Molecular Weight: 491.0 g/mol

Description

This compound is a chemical substance with the molecular formula C25H19ClN4O2S. It is part of a class of compounds known as pyrimidoindoles.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule. Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed information about the structure of the molecule.

Scientific Research Applications

Pharmacokinetic Studies

Research has explored the pharmacokinetic properties of compounds structurally related to 2-[[3-(3-chlorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide. Studies such as those by Liukas et al. (2011) have delved into the pharmacokinetics of drugs like paracetamol in different age groups, finding age and sex as significant factors affecting drug metabolism. Their research provides a comprehensive look at how drugs are metabolized in the human body, which could be relevant for understanding compounds with similar structures or functional groups (Liukas et al., 2011).

Biochemical and Metabolite Analysis

Studies such as those by Mrochek et al. (1974) have utilized high-resolution liquid chromatography for the detailed analysis of drug metabolites. Their work on acetaminophen metabolism provides insight into the intricate processes involved in drug metabolism and could provide a basis for understanding similar compounds (Mrochek et al., 1974).

Environmental Toxicology

Research by Smith et al. (1984) on the exposure to phenoxyherbicides and chlorophenols highlights the environmental and health implications of chemical exposure. This type of research is crucial for understanding the broader impacts of chemical compounds on health and the environment (Smith et al., 1984).

Metabolic and Genetic Influences

Studies like that of Linakis et al. (2018) explore how genetic variability can influence drug metabolism. Their research on the metabolic pathways of acetaminophen and the effects of genetic factors provides a detailed perspective on individual differences in drug metabolism, which can be crucial for personalized medicine (Linakis et al., 2018).

Future Directions

The future directions for this compound could involve further studies to elucidate its synthesis process, mechanism of action, and potential applications. It may also be beneficial to investigate its physical and chemical properties in more detail.